[4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol

• IUPAC Name: [4-(dimethylamino)phenyl]-(1-methylimidazol-2-yl)methanol
• InChI: InChI=1S/C13H17N3O/c1-15(2)11-6-4-10(5-7-11)12(17)13-14-8-9-16(13)3/h4-9,12,17H,1-3H3
• InChI Key: JRPMVQWEJVNEEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(C2=CC=C(C=C2)N(C)C)O
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

[4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol, also known as DMPI, is a chemical compound that has been studied for its potential applications in scientific research. DMPI is a white crystalline powder that is soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol is not fully understood, but it is thought to act as a modulator of the GABAergic system. GABA is an inhibitory neurotransmitter that plays a role in regulating neuronal activity. [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol may enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects
[4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to enhanced inhibitory activity. [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol has also been found to have antioxidant properties, which may contribute to its neuroprotective effects. In addition, [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

[4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a range of conditions. [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol is also soluble in water and other polar solvents, making it easy to work with in the lab. However, there are also limitations to the use of [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could interfere with experimental results.

Future Directions

There are several future directions for research on [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases. Further studies are needed to determine the efficacy of [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol in treating these conditions. Another area of interest is the development of new synthetic methods for [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol that are more efficient and environmentally friendly. In addition, further research is needed to fully understand the mechanism of action of [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol and its effects on neuronal activity.

Synthesis Methods

The synthesis of [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol involves the reaction of 4-(dimethylamino)benzaldehyde with 1-methylimidazole in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to yield [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol as a hydrochloride salt. [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol can also be synthesized using other methods such as the reaction of 4-(dimethylamino)benzaldehyde with 1-methylimidazole in the presence of trifluoroacetic acid.

Scientific Research Applications

[4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. [4-(dimethylamino)phenyl](1-methyl-1H-imidazol-2-yl)methanol has also been studied for its potential as a therapeutic agent for depression and anxiety disorders.